Cas no 37730-33-9 (3-(3-methoxyphenyl)butanoic acid)

• Product Name: 3-(3-methoxyphenyl)butanoic acid
• CAS No: 37730-33-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD09817662
• CID: 922571
• PubChem ID: 233237
• Update Time: 2025-04-19

3-(3-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)butanoic acid
• 3-(3-Methoxyphenyl)-buttersaeure
• 3-(3-Methoxy-phenyl)-buttersaeure
• 3-(3-methoxy-phenyl)-butyric acid
• 3-(m-Methoxyphenyl)-buttersaeure
• AC1L5PLQ
• AC1Q5VA8
• AR-1E6644
• CTK4H8725
• NSC31594
• SureCN1206982
• NSC-31594
• SY385855
• DB-293569
• 37730-33-9
• EN300-103456
• (R)-3-(3-Methoxyphenyl)butanoic Acid
• DTXSID30283445
• NS-01890
• A826477
• SY385853
• AKOS009219331
• SCHEMBL1206982
• 3-(3-methoxyphenyl)butanoicacid
• CS-0230360
• (S)-3-(3-Methoxyphenyl)butanoic Acid
• Z352782094
• NSC 31594
• MFCD09817662
• G46253

• MDL： MFCD09817662
• Inchi： 1S/C11H14O3/c1-8(6-11(12)13)9-4-3-5-10(7-9)14-2/h3-5,7-8H,6H2,1-2H3,(H,12,13)
• InChI Key： XDMVUTYPFLYVOH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.112
• Boiling Point: 317.7°C at 760 mmHg
• Flash Point: 121.2°C
• Refractive Index: 1.522
• PSA: 46.53
• LogP: 2.27340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids